Cas no 946663-94-1 (3-Fluoro-4-(2-methoxyphenoxy)aniline)

• Product Name: 3-Fluoro-4-(2-methoxyphenoxy)aniline
• CAS No: 946663-94-1
• MF: C₁₃H₁₂FNO₂
• MW: 233.238286972046
• CID: 1067398
• PubChem ID: 26190169
• Update Time: 2025-09-28

3-Fluoro-4-(2-methoxyphenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(2-methoxyphenoxy)phenylamine
• AKOS009261056
• 3-fluoro-4-(2-methoxyphenoxy)aniline
• Z362635146
• EN300-54314
• SB81235
• 946663-94-1
• G37143
• 3-Fluoro-4-(2-methoxyphenoxy)aniline

• MDL： MFCD08687843
• Inchi： 1S/C13H12FNO2/c1-16-12-4-2-3-5-13(12)17-11-7-6-9(15)8-10(11)14/h2-8H,15H2,1H3
• InChI Key： VGNXTTBOFQFYLM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1C=CC=CC=1OC)N

Computed Properties

• Exact Mass: 233.08520679g/mol
• Monoisotopic Mass: 233.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.5Ų

3-Fluoro-4-(2-methoxyphenoxy)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Fluoro-4-(2-methoxyphenoxy)aniline

3-Fluoro-4-(2-methoxyphenoxy)aniline (CAS No. 946663-94-1): A Comprehensive Overview

3-Fluoro-4-(2-methoxyphenoxy)aniline (CAS No. 946663-94-1) is a specialized fluorinated aniline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique methoxyphenoxy and fluoro substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular formula is C₁₃H₁₂FNO₂, and it exhibits a molecular weight of 233.24 g/mol.

The chemical properties of 3-Fluoro-4-(2-methoxyphenoxy)aniline make it particularly valuable in drug discovery and material science. The presence of the fluoro group enhances its metabolic stability and bioavailability, while the methoxyphenoxy moiety contributes to its ability to interact with various biological targets. Researchers are increasingly exploring its potential in the development of central nervous system (CNS) therapeutics and antioxidant agents, aligning with the growing demand for novel treatments in neurodegenerative diseases.

In recent years, the compound has been a subject of interest due to its role in green chemistry and sustainable synthesis. With the rise of environmentally friendly practices, scientists are investigating 3-Fluoro-4-(2-methoxyphenoxy)aniline as a building block for catalysis and biodegradable materials. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further underscores its relevance in modern industrial applications.

The market dynamics for 3-Fluoro-4-(2-methoxyphenoxy)aniline reflect its expanding utility. Pharmaceutical companies are leveraging its structural features to design next-generation antibiotics and anti-inflammatory drugs. Additionally, its use in organic electronics and photovoltaic materials has opened new avenues for research in renewable energy. As the demand for high-performance materials grows, this compound is poised to play a pivotal role in innovation.

From a safety and handling perspective, 3-Fluoro-4-(2-methoxyphenoxy)aniline requires standard laboratory precautions. It is typically stored under inert conditions to maintain stability, and its physicochemical data (e.g., melting point, solubility) are well-documented for research purposes. Regulatory compliance varies by region, but the compound is generally classified as a non-hazardous substance under normal use conditions.

Looking ahead, the future of 3-Fluoro-4-(2-methoxyphenoxy)aniline is bright, with ongoing studies exploring its structure-activity relationships (SAR) and mechanistic pathways. Its integration into AI-driven drug design platforms and computational chemistry tools highlights its adaptability to cutting-edge technologies. For researchers and industry professionals, this compound represents a compelling case study in the intersection of chemistry, biology, and engineering.